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Compound Name: Beryllium acetylacetonate
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Beryllium acetylacetonate, with the chemical formula Be(CsH70z)z, is a coordination complex
consisting of a central beryllium ion (Be2*) chelated by two acetylacetonate (acac) ligands. This
guide provides a comprehensive overview of its molecular structure, including key bond lengths
and angles, as determined by single-crystal X-ray diffraction and computational methods.
Detailed experimental protocols for its structural determination are also presented.

Molecular Structure and Geometry

The central beryllium atom in beryllium acetylacetonate is coordinated to four oxygen atoms
from the two bidentate acetylacetonate ligands, resulting in a tetrahedral coordination geometry
around the beryllium center.[1] The molecule crystallizes in the monoclinic crystal system.[1][2]

The acetylacetonate ligands form six-membered chelate rings with the beryllium ion. Within
these rings, there is significant electron delocalization, leading to C-C and C-O bond lengths
that are intermediate between single and double bonds.

Visualization of the Molecular Structure

The following diagram illustrates the tetrahedral coordination of the beryllium atom and the
chelation by the two acetylacetonate ligands.
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Acetylacetone (e.g., water or alcohol) (e.g., filtration) (e.g., from a suitable solvent) Beryllium Acetylacetonate

Crystal Preparation
Grow single crystals of
Beryllium Acetylacetonate

'

[Select a suitable single crystaD

'

[Mount the crystal on a goniometer heacD

Data Cogllection

[Generate monochromatic X-rays]

'

Crradiate the crystal and collecD

diffraction data

Structure Solution and Refinement

[Process diffraction data]

Solve the phase problem to obtain
an initial electron density map

'

Build an atomic model into the
electron density map

'

Refine the model against the
experimental data

'

Final Crystal Structure
(bond lengths, angles, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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